Cas no 1909309-67-6 (2-(2-thienyl)tetrahydropyran-4-amine;hydrochloride)

• Product Name: 2-(2-thienyl)tetrahydropyran-4-amine;hydrochloride
• CAS No: 1909309-67-6
• MDL: MFCD29047301
• CID: 4628631
• PubChem ID: 121552824
• Update Time: 2025-10-29

2-(2-thienyl)tetrahydropyran-4-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-thienyl)tetrahydropyran-4-amine;hydrochloride

• MDL： MFCD29047301

Additional information on 2-(2-thienyl)tetrahydropyran-4-amine;hydrochloride

Comprehensive Overview of 2-(2-thienyl)tetrahydropyran-4-amine hydrochloride (CAS No. 1909309-67-6)

2-(2-thienyl)tetrahydropyran-4-amine hydrochloride (CAS No. 1909309-67-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound features a tetrahydropyran ring system coupled with a thienyl moiety, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its role as a building block for central nervous system (CNS) drug development, given its structural resemblance to other amine-containing pharmacophores.

In recent years, the demand for heterocyclic compounds like 2-(2-thienyl)tetrahydropyran-4-amine hydrochloride has surged, driven by advancements in medicinal chemistry and drug discovery. The compound's amine hydrochloride salt form enhances its solubility and stability, which are critical for formulation development. This aligns with current industry trends focusing on improved drug bioavailability and targeted delivery systems. Additionally, its thienyl group contributes to its potential utility in designing small-molecule inhibitors for various therapeutic targets.

The synthesis and characterization of CAS No. 1909309-67-6 have been explored in several peer-reviewed studies, highlighting its versatility in organic synthesis. Its applications extend to catalysis and material science, where its unique electronic properties are leveraged for developing functional materials. As the pharmaceutical industry shifts toward personalized medicine, compounds like 2-(2-thienyl)tetrahydropyran-4-amine hydrochloride are increasingly relevant for tailoring treatments to individual patient needs.

From an SEO perspective, this compound is often searched alongside terms such as "tetrahydropyran derivatives", "amine hydrochloride applications", and "thienyl-based drug intermediates". These long-tail keywords reflect the growing interest in niche chemical entities with specific functionalities. Researchers and manufacturers seeking high-purity intermediates for API synthesis frequently inquire about its availability and scalable production methods.

Environmental and regulatory considerations also play a role in the compound's adoption. With increasing emphasis on green chemistry, synthetic routes for 2-(2-thienyl)tetrahydropyran-4-amine hydrochloride are being optimized to minimize waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in promoting responsible consumption and production.

In conclusion, 2-(2-thienyl)tetrahydropyran-4-amine hydrochloride (CAS No. 1909309-67-6) represents a promising candidate for diverse scientific and industrial applications. Its structural features, combined with evolving research trends, position it as a key player in the next generation of therapeutic agents and advanced materials. As innovation continues, this compound is poised to address some of the most pressing challenges in modern chemistry and healthcare.